Histone Methyltransferase Inhibitor
  • EPZ020411
    EPZ020411
    • Cat. No.:
    • B560172
    • CAS No.:
    • 1700663-41-7
    • Molecular Formula:
    • C25H38N4O3
    • Molecular Weight:
    • 442.6
    Description
    EPZ020411 is an inhibitor of protein arginine methyltranferase 6 (PRMT6;  IC50 = 10 nM) that less potently targets PRMT1 and PRMT8 (IC50s = 119 and 223 nM, respectively). It dose-dependently decreases methy...
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  • MS023
    MS023
    • Cat. No.:
    • B560177
    • CAS No.:
    • 1831110-54-3
    • Molecular Formula:
    • C17H25N3O
    • Molecular Weight:
    • 287.4
    Description
    MS023 is an inhibitor of type I protein arginine methyltransferases (PRMTs;  IC50s = 30, 119, 83, 4, and 5 nM for PRMT1, -3, -4, -6, and -8, respectively). It is selective for these type I PRMTs over PRMT5,...
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  • EED226
    EED226
    • Cat. No.:
    • B607271
    • CAS No.:
    • Molecular Formula:
    • C17H15N5O3S
    • Molecular Weight:
    • 369.4 g/mol
    Description
    EED226 is a potent and allosteric inhibitor of the histone H3K27me3 methyltransferase activity of polycomb repressive complex 2 (PRC2;  IC50 = 23.4 nM in an enzyme assay with H3K27me0 peptide as the substra...
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  • MS049
    MS049
    • Cat. No.:
    • B609341
    • CAS No.:
    • 1502816-23-0
    • Molecular Formula:
    • C15H24N2O
    • Molecular Weight:
    • 248.37
    Description
    MS049 is a potent and selective inhibitor of PRMT4,6 and is active in cells.
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  • BVT948
    BVT948
    • Cat. No.:
    • B1668148
    • CAS No.:
    • 39674-97-0
    • Molecular Formula:
    • C14H11NO3
    • Molecular Weight:
    • 241.24 g/mol
    Description
    structure in first source
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  • C-MS023
    C-MS023
    • Cat. No.:
    • B10753066
    • CAS No.:
    • Molecular Formula:
    • C17H25N3O
    • Molecular Weight:
    • 287.4 g/mol
    Description
    MS023 is a type I PRMTs inhibitor.
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  • AZ506
    AZ506
    • Cat. No.:
    • B10824768
    • CAS No.:
    • Molecular Formula:
    • C33H40N6O
    • Molecular Weight:
    • 536.7 g/mol
    Description
    AZ506 is a useful research compound. Its molecular formula is C33H40N6O and its molecular weight is 536.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AZ506 suitable for many research app...
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  • Dot1L-IN-6
    Dot1L-IN-6
    • Cat. No.:
    • B12424256
    • CAS No.:
    • Molecular Formula:
    • C25H21ClF2N6O6S
    • Molecular Weight:
    • 607.0 g/mol
    Description
    Dot1L-IN-6 is a useful research compound. Its molecular formula is C25H21ClF2N6O6S and its molecular weight is 607.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Dot1L-IN-6 suitable for m...
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  • EZH2-IN-15
    EZH2-IN-15
    • Cat. No.:
    • B15584336
    • CAS No.:
    • 2098545-98-1
    • Molecular Formula:
    • C32H44N4O4
    • Molecular Weight:
    • 548.7 g/mol
    Description
    Zeprumetostat is an orally available selective inhibitor of the histone lysine methyltransferase (HMT) enhancer of zeste homolog 2 (EZH2), with potential antineoplastic activity. Upon oral administration, zeprum...
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  • A-395
    A-395
    • Cat. No.:
    • B15586389
    • CAS No.:
    • Molecular Formula:
    • C26H35FN4O2S
    • Molecular Weight:
    • 486.6 g/mol
    Description
    A-395 is a useful research compound. Its molecular formula is C26H35FN4O2S and its molecular weight is 486.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality A-395 suitable for many research ...
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